Cas no 1498659-68-9 (3-(hexyloxy)propane-1-sulfonyl chloride)

• Product Name: 3-(hexyloxy)propane-1-sulfonyl chloride
• CAS No: 1498659-68-9
• MF: C₉H₁₉ClO₃S
• MW: 242.763361215591
• CID: 5180559
• PubChem ID: 64199311
• Update Time: 2025-10-29

3-(hexyloxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(hexyloxy)-
• 3-(Hexyloxy)propane-1-sulfonyl chloride
• 3-(hexyloxy)propane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO3S/c1-2-3-4-5-7-13-8-6-9-14(10,11)12/h2-9H2,1H3
• InChI Key： ICDGFRIGFYWZIY-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCOCCCCCC

Additional information on 3-(hexyloxy)propane-1-sulfonyl chloride

Comprehensive Overview of 3-(hexyloxy)propane-1-sulfonyl chloride (CAS No. 1498659-68-9)

3-(hexyloxy)propane-1-sulfonyl chloride (CAS No. 1498659-68-9) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique hexyloxypropyl chain attached to a reactive sulfonyl chloride group, making it a versatile intermediate for constructing complex molecules. Its molecular formula, C₉H₁₉ClO₃S, highlights its potential for applications in drug discovery, material science, and bioconjugation.

In recent years, the demand for sulfonyl chloride-based reagents like 3-(hexyloxy)propane-1-sulfonyl chloride has surged due to their role in click chemistry and peptide modification. Researchers frequently search for "sulfonyl chloride applications" or "hexyloxypropyl sulfonates" to explore its utility in biomolecule labeling and polymer functionalization. The compound’s balanced lipophilicity, attributed to the hexyloxy moiety, enhances its compatibility with hydrophobic systems, a feature highly sought after in nanotechnology and drug delivery studies.

The synthesis of 3-(hexyloxy)propane-1-sulfonyl chloride involves controlled chlorination of the corresponding sulfonic acid precursor, ensuring high purity for sensitive reactions. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to validate its structural integrity. Users often inquire about "sulfonyl chloride stability" or "storage conditions for CAS 1498659-68-9," underscoring the need for proper handling under inert atmospheres to prevent hydrolysis.

From an industrial perspective, this compound aligns with trends in green chemistry, as its modular design reduces waste in multi-step syntheses. Queries like "sustainable sulfonylation methods" reflect growing interest in eco-friendly alternatives. Additionally, its role in proteomics and biomarker development has been highlighted in recent publications, addressing popular search terms such as "sulfonyl chloride in proteome analysis."

Future prospects for 3-(hexyloxy)propane-1-sulfonyl chloride include innovations in covalent inhibitor design and smart materials. Its adaptability to photoaffinity labeling techniques positions it as a key tool for studying protein-ligand interactions, a topic frequently explored in "chemical biology tools 2024" searches. As research advances, this compound is poised to play a pivotal role in bridging small-molecule chemistry with biological systems.